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Compound Focus: 12-Bromododecanoic Acid

CAS No.: 73367-80-3

Cat. No.: S577883

Applications and Experimental Insights

12-Bromododecanoic acid is a versatile compound in scientific research. The table below outlines its

primary uses and a key experimental finding.

Application Area Specific Use | Note

Organic Synthesis Used as a building block to construct more complex structures for surfactants,
Intermediate functional materials, and pharmaceutical intermediates [1].

Polymer Science Can initiate specific polymerization reactions, such as Atom Transfer Radical
Polymerization (ATRP), and is used for polymer grafting [1].

Mineral Flotation A study on its isomer, a-Bromolauric acid, demonstrated its effectiveness as a
flotation collector for separating fluorapatite from hematite at low temperatures
(19°C), outperforming the common collector Lauric Acid [2].

Biochemical Served as a model fatty acid in the elucidation of the X-ray structure of bovine
Research beta-lactoglobulin [3] [4].

Key Flotation Experiment Summary
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One relevant study provides a direct performance comparison between a-Bromeolauric acid (an isomer of

12-Bromododecanoic acid) and Lauric Acid [2].

e Objective: To separate the mineral fluorapatite (FAp) from hematite via flotation.

e Method: Pure mineral and mixed binary mineral flotation tests were conducted. Key parameters like
agitation speed, collector concentration, slurry pH, and temperature were varied to find optimal
conditions. The adsorption mechanism of the collector on the mineral surface was investigated
through Zeta-potential, FT-IR spectra, and XPS measurements [2].

¢ Key Finding: At a low temperature of 19°C and a collector concentration of 167 mglL, a-
Bromolauric acid achieved higher recovery rates for fluorapatite than Lauric Acid. The
introduction of the bromine atom onto the alpha carbon of the fatty acid was concluded to improve its
solubility and dispersibility at low temperatures, addressing a major limitation of longer-chain fatty
acids like sodium oleate [2].

This relationship can be visualized in the following experimental workflow:
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How to Further Your Comparison

To build a more comprehensive comparative guide, you could:

¢ Investigate Isomer Reactivity: Explore the reactivity differences between the 12-bromo (terminal
bromine) and a-bromo (bromine adjacent to carboxyl) isomers, as their positioning leads to different
chemical behaviors.

e Broaden the Scope: Compare 12-Bromododecanoic acid with other alkyl halides or fatty acids with
different halogen atoms (e.g., chlorine or iodine) or different carbon chain lengths.
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e Consult Specialized Databases: For more direct and extensive reactivity data, searching
specialized chemical databases like Reaxys or SciFinder may yield deeper insights into reaction
kinetics and thermodynamic properties.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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